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Compound of Interest

Compound Name: 3,3-Dichloropentane

Cat. No.: B14706301

An In-depth Technical Guide to the Physical Properties of 3,3-Dichloropentane

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,3-
Dichloropentane, specifically its boiling point and density. The information is presented to be a
valuable resource for laboratory and industrial applications, including solvent selection, reaction
condition optimization, and safety protocol development.

Quantitative Physical Properties

The physical properties of 3,3-Dichloropentane are summarized in the table below. These
values are critical for predicting the behavior of the compound under various experimental

conditions.
Physical Property Value Units
Boiling Point 130.85[1][2][3] °C
Density 1.0490[1][2][3] g/mL
Molecular Weight 141.04[1][4] g/mol
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Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the boiling point and density of haloalkanes like 3,3-Dichloropentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic physical constant that can
be used for identification and to assess purity.

Methodology: Thiele Tube Method

A common and efficient method for determining the boiling point of a small quantity of liquid is
the Thiele tube method.

Materials:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube or fusion tube

e Heat source (e.g., Bunsen burner or heating mantle)

o Mineral oil or other suitable heating bath liquid

e Stand and clamps

Procedure:

o A small amount of the 3,3-Dichloropentane sample is placed in the small test tube.

o The capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.
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The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed in the Thiele tube containing the heating oil, making sure the
side arm of the Thiele tube is not obstructed.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

Density, the mass per unit volume of a substance, is another important physical property for

compound characterization and for calculations involving mass-volume relationships.

Methodology: Pycnometer Method

The density of a liquid can be accurately determined using a pycnhometer, a flask with a

specific, accurately known volume.

Materials:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to £0.0001 g)

Thermometer

Water bath (for temperature control)
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» 3,3-Dichloropentane sample

¢ Distilled water

Procedure:

The clean, dry pycnometer is weighed accurately on the analytical balance (m1).

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium. The volume is adjusted precisely to the mark, and the
outside is dried. The pycnometer filled with water is then weighed (m2).

o The pycnometer is emptied, thoroughly dried, and then filled with the 3,3-Dichloropentane
sample.

e The same procedure of thermal equilibration in the water bath is followed, the volume is
adjusted, the exterior is dried, and the pycnometer filled with the sample is weighed (m3).

e The density of water at the experimental temperature (p_water) is known from standard
tables.

e The density of the 3,3-Dichloropentane sample (p_sample) is calculated using the following
formula: p_sample = [(m3 - m1) / (m2 - m1)] * p_water

Structure-Property Relationship

The physical properties of 3,3-Dichloropentane are directly influenced by its molecular
structure. The presence of two chlorine atoms on the central carbon atom of the pentane chain
significantly affects its intermolecular forces and, consequently, its boiling point and density.
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Molecular Structure of 3,3-Dichloropentane
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Caption: Relationship between the molecular structure of 3,3-Dichloropentane and its physical
properties.

The two polar carbon-chlorine (C-Cl) bonds induce dipole-dipole interactions between
molecules, which are stronger than the London dispersion forces present in the parent alkane,
pentane. Furthermore, the significant increase in molecular weight due to the two chlorine
atoms leads to stronger van der Waals forces. These enhanced intermolecular forces require
more energy to overcome, resulting in a higher boiling point compared to pentane. The
increased mass contributed by the chlorine atoms in a relatively compact structure also leads
to a density greater than that of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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